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Compound of Interest

Compound Name: Regaloside B

Cat. No.: B1588128 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Regaloside B. This guide

provides essential, immediate safety protocols and logistical plans for the proper handling and

disposal of Regaloside B, fostering a secure research environment.

Regaloside B: Essential Safety and Chemical Properties
Regaloside B is a phenylpropanoid with anti-inflammatory properties, known to inhibit the

expression of iNOS and COX-2.[1][2][3][4] Understanding its chemical and safety profile is the

first step toward safe handling.

Identifier Value Source

CAS Number 114420-67-6 [1][2][5]

Molecular Formula C20H26O11 [1][5]

Molecular Weight 442.41 [1][5]
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Hazard Statement GHS Classification Precautionary Statement

Harmful if swallowed[5]
Acute toxicity, Oral (Category

4)[5]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell.[5]

Very toxic to aquatic life with

long lasting effects[5]

Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)[5]

P273: Avoid release to the

environment.[5]

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A meticulous, step-by-step approach to handling Regaloside B is critical to minimize exposure

and ensure a safe laboratory environment.

Engineering Controls and Ventilation
Before handling, ensure adequate engineering controls are in place.

Ventilation: Always handle Regaloside B in a well-ventilated area.[5][6] The use of a

chemical fume hood is strongly recommended to avoid the inhalation of dust or aerosols.[5]

Safety Stations: An accessible safety shower and eyewash station are mandatory in the

immediate work area.[5][6]

Required Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Regaloside B:
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PPE Component Specification Reason

Eye Protection
Safety goggles with side-

shields.[5][6]

Protects against splashes and

dust.

Hand Protection
Chemical-resistant protective

gloves (e.g., nitrile).[5][6]
Prevents skin contact.

Body Protection
Impervious clothing, such as a

fully buttoned lab coat.[5][6]

Protects skin from accidental

spills.

Respiratory Protection

A suitable respirator should be

used if dust or aerosols are

generated.[5][6]

Prevents inhalation of the

compound.

Step-by-Step Handling Protocol
Preparation:

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is operational.

Prepare your workspace by laying down absorbent, disposable bench paper.

Retrieve Regaloside B from its designated storage location. Note the storage conditions:

-20°C for powder and -80°C for solutions.[3]

Weighing and Solution Preparation:

If working with the powder form, carefully weigh the required amount in the fume hood to

minimize dust formation.[5]

When preparing solutions, add the solvent (e.g., DMSO[1][2]) to the Regaloside B powder

slowly to avoid splashing. Sonication may be required for complete dissolution.[1][2]

During Experimentation:

Keep the container with Regaloside B tightly sealed when not in use.[5][6]
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Avoid eating, drinking, or smoking in the laboratory area.[5]

Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is crucial for a safe laboratory.

First Aid Measures
In case of accidental exposure, follow these procedures immediately:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, removing contact lenses if present. Seek

prompt medical attention.[5]

Skin Contact

Rinse skin thoroughly with plenty of water.

Remove contaminated clothing and shoes and

seek medical advice.[5]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen and seek

medical attention.[5]

Ingestion

If swallowed, rinse mouth with water. Call a

poison control center or doctor for treatment

advice.[5]

Spill Management
In the event of a spill:

Evacuate non-essential personnel from the area.

Ensure you are wearing full PPE, including respiratory protection.[6]

Cover the spill with an absorbent, liquid-binding material (e.g., diatomite).[6]
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Carefully collect the absorbed material into a sealed container for proper disposal.

Decontaminate the spill area and any affected equipment by wiping with alcohol.[6]

Prevent the spill from entering drains or water courses.[5][6]

Waste Disposal
All waste containing Regaloside B must be treated as hazardous.

Chemical Waste: Dispose of unused Regaloside B and any solutions in a designated,

approved hazardous waste container.[5]

Contaminated Materials: All disposable PPE (gloves, bench paper, etc.) that has come into

contact with Regaloside B should be collected in a sealed bag and disposed of as

hazardous waste.

Environmental Precaution: Avoid releasing Regaloside B into the environment.[5]

Workflow for Safe Handling of Regaloside B
The following diagram illustrates the key steps for the safe handling of Regaloside B, from

preparation to disposal.
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Safe Handling Workflow for Regaloside B

1. Preparation

Don Full PPE:
- Goggles
- Gloves

- Lab Coat
- Respirator (if needed)

Prepare Workspace:
- Fume Hood

- Bench Paper

2. Handling

Weigh Powder
in Fume Hood

Emergency Procedures

Prepare Solution
(e.g., with DMSO)

Conduct Experiment

3. Post-Handling & Disposal

Decontaminate
Workspace & Equipment

Dispose of Waste:
- Chemical Waste

- Contaminated PPE

Remove PPE

Wash Hands Thoroughly

First Aid:
- Eyes, Skin, Inhalation, Ingestion

Spill Management:
- Evacuate

- Contain & Clean
- Decontaminate

Click to download full resolution via product page

Caption: Workflow for the safe handling of Regaloside B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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